(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone

• CAS: 1797191-01-5
• Molecular Formula: C22H21FN2OS
• Molecular Weight: 380.48
• SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)C3=CC(=CN3)C4=CC=C(C=C4)F
• InChI: InChI=1S/C22H21FN2OS/c23-19-8-6-16(7-9-19)18-14-20(24-15-18)22(26)25-11-10-21(27-13-12-25)17-4-2-1-3-5-17/h1-9,14-15,21,24H,10-13H2
• InChIKey: UMXIMGCSHLUPTI-UHFFFAOYSA-N
• Solubility: not available

(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone – Key Physicochemical & Procurement Profile for Research Sourcing

The compound (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone (CAS 1797191‑01‑5) is a synthetic hybrid molecule incorporating a 1,4‑thiazepane core with a 7‑phenyl substituent and an N‑acyl‑pyrrole moiety bearing a 4‑fluorophenyl group [1]. It is catalogued as a research chemical with a molecular weight of 380.48 g·mol⁻¹ and is commercially available at ≥95% purity . Computed physicochemical properties (XLogP3‑AA = 4.5; TPSA = 61.4 Ų; H‑bond acceptors = 3; rotatable bonds = 3) place it within oral drug‑like space, making it a suitable candidate for early‑stage probe or lead‑optimisation programmes [1].

Computed drug‑like property profile aligns with oral lead space

Documented high purity supports primary screening workflows

Hybrid 1,4‑thiazepane–pyrrole scaffold enables SAR exploration

• [1] PubChem Compound Summary for CID 76151683, (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone. National Center for Biotechnology Information (2026). View Source

Why In‑Class 1,4‑Thiazepane‑Pyrrole Hybrids Cannot Be Interchanged with (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone

Even minor structural modifications among 1,4‑thiazepane‑pyrrole hybrids produce measurable shifts in lipophilicity, hydrogen‑bonding capacity, and polar surface area that directly impact membrane permeability, solubility, and target‑binding kinetics [1]. For instance, replacing the 7‑phenyl group with a thiophene or altering the pyrrole substitution pattern changes the computed XLogP3‑AA by ≥0.2 log units and the topological polar surface area by ≥10 Ų [2][3]. Such differences can be decisive in fragment‑based screening, CNS‑penetrance optimisation, or selectivity engineering, meaning the specific substitution pattern of the title compound cannot be assumed to behave identically to its closest analogues [1].

Structural modification

Replacing the 7‑phenyl or altering pyrrole substitution measurably shifts lipophilicity and polar surface area, altering permeability predictions

Property divergence

Even minor scaffold changes produce computed property differences that may impact CNS‑penetrance or solubility optimisation

Scaffold mismatch

Closest analogues may not reproduce the specific permeability–solubility balance of this substitution pattern

• [1] PubChem Compound Summary for CID 76151683, CID 90632841, CID 76151671, CID 71777831. National Center for Biotechnology Information (2026). View Source
• [2] PubChem Compound Summary for CID 90632841, (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone (CAS 1706224-73-8). View Source
• [3] PubChem Compound Summary for CID 76151671, (4-(1H-pyrrol-1-yl)phenyl)(7-phenyl-1,4-thiazepan-4-yl)methanone (CAS 1797737-13-3). View Source

Quantitative Differentiation Evidence for (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone vs. Closest Structural Analogs

Computed Lipophilicity (XLogP3‑AA) Comparison with Thiophene‑ and Pyrrole‑Phenyl Analogues

The title compound exhibits a computed XLogP3‑AA of **4.5**, which is **+0.2 log units higher** than the 7‑thiophene analogue (4.3) and **+0.4 log units higher** than the 4‑(1H‑pyrrol‑1‑yl)phenyl analogue (4.1) [1][2][3]. Increased lipophilicity within the range of 1–5 is generally associated with enhanced passive membrane permeability and may offer an advantage in crossing lipid bilayers such as the blood‑brain barrier [1].

XLogP3‑AA

Reported

4.5 +0.2 / +0.4

vs. thiophene analogue 4.3; pyrrole‑phenyl analogue 4.1

Reported lipophilicity difference vs. closest analogues

≥0.2 log unit shift may influence permeability screening; computed data only

Evidence Dimension	Predicted lipophilicity (XLogP3‑AA)
Target Compound Data	4.5
Comparator Or Baseline	Thiophene analogue: 4.3; Pyrrole‑phenyl analogue: 4.1
Quantified Difference	+0.2 (vs. thiophene); +0.4 (vs. pyrrole‑phenyl)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2021.05.07 release) for neutral species.

Why This Matters

A difference of ≥0.2 log units can alter the estimated octanol‑water partition coefficient by a factor of ~1.6, which may be decisive when selecting a scaffold for CNS‑penetrant or orally bioavailable lead series.

• [1] PubChem Compound Summary for CID 76151683, (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone. View Source
• [2] PubChem Compound Summary for CID 90632841, (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone. View Source
• [3] PubChem Compound Summary for CID 76151671, (4-(1H-pyrrol-1-yl)phenyl)(7-phenyl-1,4-thiazepan-4-yl)methanone. View Source

Topological Polar Surface Area (TPSA) Differential: Intermediate Character Between Tight and Open Analogues

The title compound has a TPSA of **61.4 Ų**, which sits midway between the 4‑(1H‑pyrrol‑1‑yl)phenyl analogue (50.5 Ų) and the 7‑thiophene analogue (89.6 Ų) [1][2][3]. TPSA values below 60–70 Ų correlate with high intestinal absorption, while values below 60–90 Ų are generally associated with blood‑brain barrier penetration potential [1]. The intermediate TPSA may provide a favourable balance between solubility and passive membrane diffusion.

TPSA

Reported

61.4 Ų −28.2 / +10.9

vs. thiophene 89.6 Ų; pyrrole‑phenyl 50.5 Ų

Intermediate TPSA suggests balanced permeability–solubility context

Computed TPSA may not reflect conformational dynamics

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	61.4 Ų
Comparator Or Baseline	Thiophene analogue: 89.6 Ų; Pyrrole‑phenyl analogue: 50.5 Ų
Quantified Difference	−28.2 Ų (vs. thiophene); +10.9 Ų (vs. pyrrole‑phenyl)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem 2021.05.07 release) for the neutral parent structure.

Why This Matters

A TPSA >20 Ų lower than the thiophene analogue suggests that the title compound may have superior passive membrane permeability, while its higher TPSA relative to the pyrrole‑phenyl analogue may confer better aqueous solubility.

• [1] PubChem Compound Summary for CID 76151683. View Source
• [2] PubChem Compound Summary for CID 90632841. View Source
• [3] PubChem Compound Summary for CID 76151671. View Source

Hydrogen‑Bond Acceptor Count: A Tuneable Parameter for Selectivity Engineering

The title compound possesses **3 hydrogen‑bond acceptors**, whereas the 7‑thiophene analogue has **4** (due to the additional sulfur in the thiophene ring) and the 4‑(1H‑pyrrol‑1‑yl)phenyl analogue has only **2** [1][2][3]. Each additional H‑bond acceptor can increase aqueous solubility by ~0.5–1 log unit but may simultaneously reduce passive membrane permeability. The intermediate count of the title compound may allow finer modulation of target‑binding interactions relative to the two comparators.

H‑Bond Acceptors

Reported

3 acceptors

vs. 4 (thiophene) / 2 (pyrrole‑phenyl)

Intermediate H‑bond count may support finer target‑binding modulation

±1 acceptor difference may alter binding affinity; computed from 2D structure

Evidence Dimension	Hydrogen‑bond acceptor count
Target Compound Data	3
Comparator Or Baseline	Thiophene analogue: 4; Pyrrole‑phenyl analogue: 2
Quantified Difference	−1 (vs. thiophene); +1 (vs. pyrrole‑phenyl)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem 2021.05.07 release) based on 2D structure.

Why This Matters

In structure‑activity relationship (SAR) campaigns, a one‑unit difference in H‑bond acceptor capacity can alter binding affinity by an order of magnitude at some protein targets, making this a critical parameter for selecting a starting scaffold.

• [1] PubChem Compound Summary for CID 76151683. View Source
• [2] PubChem Compound Summary for CID 90632841. View Source
• [3] PubChem Compound Summary for CID 76151671. View Source

Commercially Verified Purity vs. Core Scaffold Availability

The title compound is supplied at a guaranteed purity of **≥95%** (HPLC), as listed by Chemenu (Catalog No. CM882979) . In contrast, the core scaffold 7‑phenyl‑1,4‑thiazepane (CAS 1428234‑40‑5) is often listed without a quantitative purity specification or with a lower threshold (e.g., 95% when specified) [1]. For high‑throughput screening (HTS) or biophysical assays, a documented purity level of ≥95% reduces the risk of false positives arising from impurities, thereby lowering downstream triage costs.

Purity Specification

Specification review

≥95% HPLC

Documented purity supports screening quality review

Core scaffold often lacks comparable certified purity statement

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	7‑Phenyl‑1,4‑thiazepane (CAS 1428234‑40‑5): purity not always explicitly guaranteed at 95%
Quantified Difference	Qualitatively, a guaranteed ≥95% purity specification is documented for the title compound, whereas the core scaffold frequently lacks a comparable certified purity statement.
Conditions	Vendor product pages; purity determined by HPLC or equivalent chromatographic method.

Why This Matters

Procurement officers and screening managers can reduce attrition in primary screens by selecting compounds with documented, high‑confidence purity specifications.

• [1] PubChem Compound Summary for CID 71777831, 7-phenyl-1,4-thiazepane. View Source

Recommended Application Scenarios for (4-(4-fluorophenyl)-1H-pyrrol-2-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone Based on Established Differentiation Evidence

CNS‑Penetrant Lead Identification

The compound’s XLogP3‑AA of 4.5 and TPSA of 61.4 Ų fulfil commonly accepted CNS drug‑likeness criteria (logP < 5; TPSA < 90 Ų) [1]. Its intermediate lipophilicity and polar surface area, contrasted with the more polar thiophene analogue (TPSA = 89.6 Ų) and the less lipophilic pyrrole‑phenyl analogue (logP = 4.1) [2], suggest it may preferentially penetrate the blood‑brain barrier. This makes it a rational starting point for CNS‑targeted phenotypic or target‑based screens where passive membrane diffusion is a prerequisite.

Scaffold for Selectivity‑Oriented SAR Campaigns

With 3 hydrogen‑bond acceptors, the title compound provides a balanced H‑bond capacity that can be exploited to fine‑tune selectivity against off‑targets. Compared with analogues bearing 2 or 4 acceptors, it offers a unique intermediate profile that may allow medicinal chemists to dial in target engagement while minimizing promiscuous binding [1][2].

Quality‑Controlled High‑Throughput or Biophysical Screening

The ≥95% commercial purity specification [1] reduces the likelihood of assay interference from impurities, making this compound a reliable choice for HTS libraries, fragment‑based screening, or direct biophysical measurements (e.g., SPR, TSA). This documented purity standard provides procurement confidence that is not uniformly available for all in‑class scaffolds [2].

Fluorinated Probe for 19F‑NMR or Metabolic Stability Studies

The presence of a single fluorine atom on the 4‑phenyl ring offers a convenient handle for 19F‑NMR‑based ligand‑binding or conformational studies. Fluorine substitution is also known to enhance metabolic stability relative to non‑fluorinated analogues, although direct comparative metabolic data for this compound are not yet publicly available; the structural feature itself justifies its selection for such investigations [1].

Application

Selection Property

Validation Focus

CNS‑Penetrant Lead Identification

Drug‑like property profile

Review lipophilicity and TPSA alignment with CNS criteria

Selectivity‑Oriented SAR Campaigns

Balanced H‑bond acceptor count

Assess H‑bond modulation for target selectivity

Quality‑Controlled Screening

Certified purity specification

Verify purity documentation for screening readiness

Fluorinated Probe (19F‑NMR)

4‑Fluorophenyl substitution

Evaluate 19F‑NMR applicability and metabolic stability context

• [1] PubChem Compound Summary for CID 76151683. View Source
• [2] PubChem Compound Summaries for CID 90632841 and CID 76151671. View Source